Cas no 15185-01-0 (Pyrrolidine,1-(1,1-dimethylethyl)-)

• Product name: Pyrrolidine,1-(1,1-dimethylethyl)-
• CAS No: 15185-01-0
• MF: C₈H₁₇N
• MW: 127.22728
• CID: 188132
• PubChem ID: 287918

Pyrrolidine,1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-(1,1-dimethylethyl)-
• 1-tert-butylpyrrolidine
• N-BUTYLPYRROLIDINE
• 1-tert-Butyl-pyrrolidin
• 1-tert-butyl-pyrrolidine
• AC1L68EP
• AC1Q4V3Y
• AR-1C5678
• CTK4C7227
• NSC148206
• N-t-butylpyrrolidine
• N-tert.-Butylpyrrolidin
• N-tert.-Butyl-pyrrolidin
• N-tert-butyl-pyrrolidine
• N-tert-Butylpyrrolidine
• SureCN179261
• SureCN4915083
• InChI=1/C8H17N/c1-8(2,3)9-6-4-5-7-9/h4-7H2,1-3H
• 1-(tert-butyl)pyrrolidine
• NSC-148206
• AKOS015904427
• FT-0707881
• WNMQSIGDRWCJMO-UHFFFAOYSA-N
• 15185-01-0
• SCHEMBL179261
• DTXSID20302033
• A853365
• Pyrrolidine, 1-(1,1-diMethylethyl)-

• Inchi： InChI=1S/C8H17N/c1-8(2,3)9-6-4-5-7-9/h4-7H2,1-3H3
• InChI Key： WNMQSIGDRWCJMO-UHFFFAOYSA-N
• SMILES： CC(N1CCCC1)(C)C

Computed Properties

• Exact Mass: 127.13621
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines